Cas no 185449-88-1 ((11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine)

• Product Name: (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• CAS No: 185449-88-1
• MF: C₃₄H₂₆NO₂P
• MW: 511.549509525299
• CID: 4556110
• PubChem ID: 15474807
• Update Time: 2025-07-13

(11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

• (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• D74966
• Dimethylaminophosphonous acid 1,1'-bi[3-phenylnaphthalene]-2,2'-diyl ester
• (11bR)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• 185449-88-1
• MFCD32641144
• CS-0092686
• E81111
• N,N-Dimethyl-10,16-diphenyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• N,N-dimethyl-10,16-diphenyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• (11bR)-N,N-dimethyl-2,6-diphenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin- 4-amine
• (11bR)-N,N-Dimethyl-2,6-diphenyl-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, 98%
• 936010-61-6
• CS-0090815
• (11bS)-N,N-dimethyl-2,6-diphenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine

• Inchi： 1S/C34H26NO2P/c1-35(2)38-36-33-29(23-13-5-3-6-14-23)21-25-17-9-11-19-27(25)31(33)32-28-20-12-10-18-26(28)22-30(34(32)37-38)24-15-7-4-8-16-24/h3-22H,1-2H3
• InChI Key： AHZJWCMLBZSNSW-UHFFFAOYSA-N
• SMILES： P1(N(C)C)OC2C(C3C=CC=CC=3)=CC3C=CC=CC=3C=2C2=C(C(C3C=CC=CC=3)=CC3C=CC=CC2=3)O1

Computed Properties

• Exact Mass: 511.17011607 g/mol
• Monoisotopic Mass: 511.17011607 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 29.5
• Molecular Weight: 511.5

Additional information on (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine

Introduction to (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS No. 185449-88-1)

(11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS No. 185449-88-1) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of dioxaphosphepins, which are characterized by their cyclic phosphorus-containing structures. The compound's intricate architecture, including the presence of multiple aromatic rings and a phosphorus atom in a specific oxidation state, makes it a subject of extensive research.

The structural complexity of (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine has led to its exploration in various applications. One of the primary areas of interest is its potential as a ligand in coordination chemistry. The phosphorus atom in this compound can act as a donor atom, forming stable complexes with transition metals. These complexes have been studied for their catalytic properties in organic synthesis and their potential applications in materials science.

In the realm of medicinal chemistry, (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its interactions with biological targets such as enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The ability to selectively target these kinases makes it a valuable candidate for further drug development.

The synthesis of (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine is a challenging task due to its complex structure. However, advances in synthetic methodologies have enabled chemists to develop efficient routes for its preparation. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the aromatic framework followed by phosphorus functionalization steps. These synthetic strategies not only improve the yield and purity of the final product but also provide insights into the reactivity and stability of the intermediate compounds.

Beyond its potential therapeutic applications, (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine has also been investigated for its photophysical properties. Studies have shown that this compound exhibits unique fluorescence characteristics under certain conditions. These properties make it an attractive candidate for use in imaging technologies and as a probe in biological systems. The ability to visualize cellular processes with high spatial and temporal resolution is crucial for understanding fundamental biological mechanisms and developing diagnostic tools.

The environmental impact of (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine is another area of ongoing research. As with any new chemical entity, it is essential to assess its biodegradability and potential toxicity to ensure its safe use in various applications. Preliminary studies suggest that this compound has low environmental persistence and toxicity levels comparable to other commonly used pharmaceuticals. However, further investigations are necessary to fully understand its long-term effects on ecosystems.

In conclusion, (11bS)-N,N-Dimethyl-2,6-diphenyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS No. 185449-88-0) represents a fascinating molecule with diverse applications ranging from catalysis and materials science to medicinal chemistry and imaging technologies. Its unique structural features and promising biological activities make it an exciting subject for continued research and development. As more studies are conducted and new methodologies are developed, the full potential of this compound will likely be realized.